Cas no 883952-94-1 (4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide)

• Product Name: 4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide
• CAS No: 883952-94-1
• MF: C₂₄H₁₉NO₅
• MW: 401.411366701126
• CID: 5437718
• Update Time: 2025-06-17

4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[3-(4-methoxyphenyl)-4-oxochromen-2-yl]benzamide
• Benzamide, 4-methoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-2-yl]-
• 4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide

• Inchi： 1S/C24H19NO5/c1-28-17-11-7-15(8-12-17)21-22(26)19-5-3-4-6-20(19)30-24(21)25-23(27)16-9-13-18(29-2)14-10-16/h3-14H,1-2H3,(H,25,27)
• InChI Key： BPKVAYNXKXOHFN-UHFFFAOYSA-N
• SMILES： C(NC1OC2=CC=CC=C2C(=O)C=1C1=CC=C(OC)C=C1)(=O)C1=CC=C(OC)C=C1

Additional information on 4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide

Professional Introduction to 4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide (CAS No. 883952-94-1)

4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide, with the CAS number 883952-94-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including methoxy and benzamide moieties, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The compound's structure is built upon a chromenone backbone, which is a well-known scaffold in the development of bioactive molecules. The chromenone core, combined with the N-(4-methoxyphenyl) and 4H-chromen-2-yl substituents, creates a framework that is both structurally diverse and pharmacologically relevant. This architecture has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular pathways.

In recent years, there has been a growing interest in developing novel therapeutic agents based on chromenone derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological processes. For instance, studies have indicated that chromenone-based molecules can exhibit anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in 4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide may contribute to its potential as an inhibitor of certain enzymes or as a scaffold for further derivatization to enhance its pharmacological activity.

The methoxy groups in the molecule play a crucial role in its chemical behavior. These electron-donating groups can influence the electronic properties of the aromatic system, affecting both the reactivity and the binding affinity of the compound towards biological targets. Additionally, the benzamide moiety provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility makes 4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide a versatile building block in drug design.

Recent research has highlighted the importance of understanding the structural features that contribute to the biological activity of chromenone derivatives. Computational studies have been instrumental in predicting how these molecules interact with their targets at the molecular level. By leveraging computational chemistry techniques such as molecular docking and quantum mechanical calculations, researchers can gain insights into the binding mechanisms and optimize the design of new compounds. The detailed structural analysis of 4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide has provided valuable data for such studies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step functional group transformations have been crucial in achieving the desired structure. The synthetic route not only highlights the synthetic prowess but also underscores the compound's complexity and potential for further chemical manipulation.

The pharmacological evaluation of 4-methoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide has revealed intriguing properties that warrant further investigation. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. The ability to modulate these enzymatic pathways could lead to novel therapeutic strategies targeting these conditions. Additionally, the compound's stability under various conditions makes it a promising candidate for formulation into drug products.

In conclusion, 4-methoxy-N-3-(4-methoxyphenyl)-4-oxyo-H-chromen--2-y-benzamide (CAS No. 883952--94--1) represents an exciting area of research within pharmaceutical chemistry. Its complex structure, rich in functional groups like methoxy and benzamide, positions it as a versatile scaffold for drug discovery. The combination of computational studies and synthetic chemistry has provided valuable insights into its potential applications. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a significant role in developing innovative treatments for various diseases.